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Compound of Interest

Compound Name: 6-Bromo-5-methylpicolinic acid

Cat. No.: B596451

For Researchers, Scientists, and Drug Development Professionals

Introduction

6-Bromo-5-methyl-2-pyridinecarboxylic acid, a substituted picolinic acid derivative, represents a
key building block in the synthesis of complex organic molecules. Its unique arrangement of a
carboxylic acid, a bromine atom, and a methyl group on the pyridine ring offers multiple
reactive sites for further chemical transformations. This strategic placement of functional
groups makes it a valuable intermediate in the development of novel pharmaceutical
compounds and other specialized chemical entities. The bromine atom allows for the
introduction of various functionalities through cross-coupling reactions, while the carboxylic acid
group provides a handle for amide bond formation and other derivatizations. This guide
provides a comprehensive overview of the structural information, and potential synthetic and
purification methodologies for 6-bromo-5-methyl-2-pyridinecarboxylic acid.

Structural and Physicochemical Properties

The fundamental structural and physicochemical properties of 6-bromo-5-methyl-2-
pyridinecarboxylic acid are summarized in the table below. These data are essential for its
identification, handling, and use in synthetic applications.
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Property Value Reference
6-bromo-5-methylpyridine-2-

IUPAC Name ) ) [1]
carboxylic acid

Synonyms 6-Bromo-5-methylpicolinic acid  [1]

CAS Number 1211516-25-4 [1]

Molecular Formula C7HeBrNO2 [1]

Molecular Weight 216.03 g/mol [1]

Canonical SMILES

CC1=C(N=C(C=C1)C(=0)O)Br

[1]

INChl=1S/C7H6BrNO2/c1-4-2-

InChl 3-5(7(10)11)9-6(4)8/h2- [1]
3H,1H3,(H,10,11)
WMNTYVZHTYHFLX-

InChiKey [1]

UHFFFAOYSA-N

Chemical Structure:

@-Bromo-z,5-dimethylpyridine)

Oxidizing Agent

(e.g., KMnOa)

6-Bromo-5-methyl-2-pyridinecarboxylic acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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